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Introduction
Lauramidopropyl Hydroxysultaine is an amphoteric surfactant belonging to the hydroxysultaine

class of compounds. It is derived from lauric acid, a fatty acid found in coconut oil.[1] As a

zwitterionic surfactant, it possesses both a positive and a negative charge in its molecular

structure, resulting in a net neutral charge.[2][3] This unique characteristic contributes to its

excellent stability across a broad pH range and its compatibility with anionic, cationic, and

nonionic surfactants.[4][5] Lauramidopropyl Hydroxysultaine is widely utilized in personal care

products and cosmetics for its mildness, high foaming properties, and viscosity-building

capabilities.[6][7] Its functions in formulations include acting as an antistatic agent, cleansing

agent, foam booster, hair and skin conditioning agent, and viscosity controller.[3][7]

Chemical and Physical Properties
Lauramidopropyl Hydroxysultaine is a versatile surfactant with a range of properties that make

it suitable for various applications. A summary of its key physicochemical properties is

presented in the tables below.
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Property Value Reference(s)

Chemical Name

1-Propanaminium, 2-hydroxy-

N,N-dimethyl-N-[3-[(1-

oxododecyl)amino]propyl]-3-

sulfo-, inner salt

[1]

INCI Name
Lauramidopropyl

Hydroxysultaine
[7]

CAS Number 19223-55-3 [1]

Molecular Formula C₂₀H₄₂N₂O₅S [1]

Molecular Weight 422.6 g/mol [1]

Appearance Clear to pale yellow liquid [1]

Odor Low odor [1]

Quantitative Physicochemical Data
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Property Value Test Condition Reference(s)

pH 8.0 - 11.0 1% aqueous solution [8]

Viscosity ≥1000 mPa·s
Product with ≥35%

solid content
[8]

Boiling Point >100 °C [1]

Density 1.03 g/cm³ [1]

Purity / Solids Content 33-36% or ≥35% Varies by supplier [1][8]

Sodium Chloride

Content
≤9.0% [8]

Critical Micelle

Concentration (CMC)

Data not available in

cited literature. See

Section 3.3 for

determination

protocol.

-

Surface Tension

Data not available in

cited literature. See

Section 3.2 for

determination

protocol.

-

Stability and Compatibility
Lauramidopropyl Hydroxysultaine exhibits excellent stability under both acidic and alkaline

conditions, making it versatile for a wide pH range in formulations.[4] It is also stable in both

hard and soft water and possesses good lime soap dispersing properties.[4] Its zwitterionic

nature allows for compatibility with anionic, cationic, and nonionic surfactants.[4][5]

Experimental Protocols for Physicochemical
Property Determination
This section outlines the detailed methodologies for determining key physicochemical

properties of surfactants like Lauramidopropyl Hydroxysultaine.
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Viscosity Measurement
The viscosity of Lauramidopropyl Hydroxysultaine solutions can be determined using a

rotational viscometer.[9][10] This method measures the torque required to rotate a spindle

immersed in the fluid at a constant speed.[9]

Experimental Workflow for Viscosity Measurement
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Workflow for Viscosity Measurement

Sample Preparation

Measurement

Data Analysis

Prepare aqueous solutions of
Lauramidopropyl Hydroxysultaine

at desired concentrations.

Thoroughly mix using a
magnetic stirrer to ensure homogeneity.

Calibrate the rotational
viscometer with a standard

of known viscosity.

Immerse the appropriate spindle
into the surfactant solution.

Allow the sample to equilibrate
to the desired temperature.

Measure the torque at a
constant rotational speed.

Calculate the viscosity
based on the measured torque,

spindle geometry, and rotational speed.

Record the viscosity in mPa·s
or cP.

Click to download full resolution via product page

Caption: Workflow for determining the viscosity of a surfactant solution.
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Surface Tension Measurement
The surface tension of aqueous solutions of Lauramidopropyl Hydroxysultaine can be

measured using a tensiometer with the Du Noüy ring method.[11][12] This technique measures

the force required to detach a platinum ring from the surface of the liquid.[11]

Experimental Workflow for Surface Tension Measurement (Du Noüy Ring Method)
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Workflow for Surface Tension Measurement

Preparation

Measurement

Calculation

Prepare surfactant solutions
of varying concentrations.

Thoroughly clean the platinum
ring with a solvent and flame.

Calibrate the tensiometer.

Immerse the ring in the
surfactant solution.

Slowly pull the ring upwards
through the liquid surface.

Record the maximum force
exerted on the ring just

before the liquid film breaks.

Calculate the surface tension
using the measured force and
the ring's dimensions, applying

a correction factor.

Record the surface tension
in mN/m.
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Workflow for CMC Determination by Conductivity

Solution Preparation

Conductivity Measurement

Data Analysis

Prepare a series of aqueous
solutions of Lauramidopropyl
Hydroxysultaine with varying
concentrations, spanning the

expected CMC.

Calibrate the conductivity meter
with standard KCl solutions.

Measure the conductivity of
each surfactant solution at a

constant temperature.

Plot conductivity as a function
of surfactant concentration.

Identify the CMC as the
concentration at the intersection

of the two linear portions of the plot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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